(2-Fluorophenyl)(4-tosyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone

• IUPAC Name: (2-fluorophenyl)-[4-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]methanone
• InChI: InChI=1S/C21H23FN2O4S/c1-16-6-8-17(9-7-16)29(26,27)24-14-15-28-21(24)10-12-23(13-11-21)20(25)18-4-2-3-5-19(18)22/h2-9H,10-15H2,1H3
• InChI Key: GMKKNHXRTQWFTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCOC23CCN(CC3)C(=O)C4=CC=CC=C4F
• Molecular Formula: C21H23FN2O4S
• Molecular Weight: 418.5 g/mol
• CAS No.: 896378-51-1

Description

(2-Fluorophenyl)(4-tosyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone, also known as FTOB, is a novel compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. FTOB is a spirocyclic compound that contains a fluorophenyl group, a tosyl group, and an oxadiazaspirodecane moiety.

Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds with similar structural features, such as diazaspiro decanones and fluorinated heterocycles, focuses on novel synthetic routes and the exploration of their chemical properties. For example, the synthesis of cyclopropenone oximes and their reactions with isocyanates to afford diazaspirohexenones highlights the interest in constructing complex spirocyclic structures through creative synthetic strategies (H. Yoshida et al., 1988). Additionally, the development of methodologies for the direct α-fluorination of ketones using N-F reagents showcases the ongoing efforts to introduce fluorine atoms into organic molecules, enhancing their reactivity and potential utility in further chemical transformations (S. Stavber et al., 2002).

Biological Activity

Fluorinated compounds and spirocyclic structures are of significant interest in medicinal chemistry due to their potential biological activities. The exploration of fluorinated benzophenones and related compounds, for instance, has demonstrated the impact of fluorination on the photostability and spectroscopic properties of fluorophores, which can be critical for developing new imaging agents or therapeutics (Zachary R. Woydziak et al., 2012). Similarly, studies on spiropiperidines as tachykinin NK2 receptor antagonists underline the utility of spirocyclic scaffolds in designing selective receptor modulators with potential therapeutic applications (P W Smith et al., 1995).

Material Science

In material science, the design and synthesis of novel polymers and materials incorporating fluorinated components or spirocyclic motifs are pursued for their unique properties, such as high thermal stability or specific optical characteristics. The synthesis of sulfonated poly(ether ether ketone) with high selectivity for direct methanol fuel cell applications exemplifies the role of fluorinated moieties in enhancing the performance of polymeric materials (Hongtao Li et al., 2009).